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Compound of Interest

Compound Name: 4-Boc-Aminopiperidine

Cat. No.: B043040

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like 4-Boc-aminopiperidine are paramount for ensuring
laboratory safety and environmental compliance. This guide provides a comprehensive
overview of the recommended disposal procedures for 4-Boc-aminopiperidine, emphasizing
safe practices and adherence to regulatory standards.

Hazard Identification and Immediate Safety
Precautions

4-Boc-aminopiperidine is classified as a substance that can cause skin corrosion and serious
eye damage. It may also be harmful if swallowed and can lead to respiratory irritation.[1][2][3]
Before handling, it is crucial to wear appropriate personal protective equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat.[1][4] Work should be
conducted in a well-ventilated area or under a chemical fume hood.[1][2]

Spill Management
In the event of a spill, immediate action is necessary to prevent exposure and contamination.
Small Spills:

e Restrict access to the affected area.

o Wearing appropriate PPE, carefully sweep or vacuum the solid material.[4][5]
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e Avoid generating dust.[2][4][5]

o Place the collected material into a suitable, labeled container for disposal.[4][5]
Large Spills:

o Evacuate the area and prevent entry.

» Contact your institution's Environmental Health and Safety (EHS) department or the
appropriate emergency response team.

e Ensure the area is well-ventilated.

Disposal Procedure

The disposal of 4-Boc-aminopiperidine must be conducted in accordance with all federal,
state, and local regulations.[1][4][5] Chemical waste generators are responsible for determining
if a discarded chemical is classified as hazardous waste.[1][4]

Step-by-Step Disposal Guidance:
» Waste Collection:

o Collect waste 4-Boc-aminopiperidine and any contaminated materials (e.g., filter paper,
gloves) in a designated, properly labeled, and sealed waste container.

o Do not mix with incompatible materials, such as strong oxidizing agents.[1]
» Waste Characterization:

o Consult your institution's EHS department to properly characterize the waste. It will likely
be classified as a hazardous chemical waste.

¢ Arranging for Disposal:

o Dispose of the contents and container through an approved waste disposal plant or a
licensed hazardous waste management company.[1][6][7]
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o Follow your institution's specific procedures for chemical waste pickup and disposal.

Quantitative Data Summary

Property Value Source

CAS Number 73874-95-0 [1]18]

Molecular Formula C10H20N202 [8]

Molecular Weight 200.28 g/mol [8]
White to off-white crystalline

Appearance [41[8]
powder

Melting Point 153 -162 °C [8]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 4-Boc-
aminopiperidine.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH28517&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemimpex.com/products/28406
https://www.chemimpex.com/products/28406
https://www.chemimpex.com/products/28406
https://pim-resources.coleparmer.com/sds/05086.pdf
https://www.chemimpex.com/products/28406
https://www.chemimpex.com/products/28406
https://www.benchchem.com/product/b043040?utm_src=pdf-body
https://www.benchchem.com/product/b043040?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

@ve 4-Boc-aminopiperidin@

Determine Spill Size

o (Routine Waste)

Small Spill Procedure:
1. Wear PPE
2. Sweep/Vacuum
3. Avoid Dust
4. Collect in Labeled Container

Large Spill Procedure:
1. Evacuate Area
2. Contact EHS/Emergency Response

Collect Waste in
Designated Container

Characterize Waste
(Consult EHS)

Dispose via Approved
Waste Disposal Facility

@te Disposed Safely

Click to download full resolution via product page

Disposal workflow for 4-Boc-aminopiperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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